Cas no 1785-51-9 (1,6-Pyrenedione)

1,6-Pyrenedione structure

1,6-Pyrenedione structure

Product Name:1,6-Pyrenedione

CAS No:1785-51-9

Molecular Formula:C₁₆H₈O₂

Molecular Weight:232.23352

CID:169609

PubChem ID:15699

1,6-Pyrenedione Properties

Names and Identifiers

- 1,6-Pyrenedione
- 1,6-PYRENEQUINONE
- pyrene-1,6-dione
- 3,8-Pyrenedione
- 3,8-Pyrenequinone
- BRN 1963133
- CCRIS 5485
- NSC 142616
- Pyrenequinone
- 1,6-DIHYDROPYRENE-1,6-DIONE
- EINECS 217-238-8
- SCHEMBL1310003
- Q27155495
- 1785-51-9
- EU5GO38I7H
- NS00025880
- HMS1649I09
- NSC142616
- DTXSID4061967
- UNII-EU5GO38I7H
- C18257
- CHEBI:81608
- NSC-142616
- G83036
- YFPSDOXLHBDCOR-UHFFFAOYSA-N
- +Expand
- InChIKey： YFPSDOXLHBDCOR-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H8O2/c17-13-8-4-10-2-6-12-14(18)7-3-9-1-5-11(13)16(10)15(9)12/h1-8H
- SMILES： C1(=O)C2C3=C4C(=CC=2)C=CC(=O)C4=CC=C3C=C1

Computed Properties

Exact Mass: 232.05244
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 232.052
Heavy Atom Count: 18
Complexity: 430
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 34.1A^2

Experimental Properties

LogP: 3.25880
PSA: 34.14
Refractive Index: 1.4700 (estimate)
Boiling Point: 314.4°C (rough estimate)
Flash Point: 177.8°C
Density: 1.2260 (rough estimate)

1,6-Pyrenedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0026KY-50mg	1,6-Pyrenedione	1785-51-9	95%+	50mg	$998.00	2024-06-18
A2B Chem LLC	AB01042-50mg	1,6-Pyrenedione	1785-51-9	95%+	50mg	$1164.00	2024-04-20
Aaron	AR0026TA-50mg	1,6-Pyrenedione	1785-51-9	95%	50mg	$416.00
eNovation Chemicals LLC	Y1242786-50mg	1,6-Pyrenedione	1785-51-9	95%+	50mg	$520	2022-10-11

1,6-Pyrenedione Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1883 44 860
2. Photo-induced C–H bond activation of N,N′-dialkylethylenediamine upon aza-Michael addition to 1,8-pyrenedione: facile synthesis of fluorescent pyrene derivatives

Wei Yao,Mingtai Sun,Yuannian Zhang,Hui Yang,Dong Liang,Haixia Wu,Runyan Ni,Ming Wah Wong,Dejian Huang Org. Chem. Front. 2018 5 1679
3. The identification of the major contributors in atmospheric particulate matter to oxidative stress using surrogate particles

Keda Zhao,Minjie Li,Lixia Zhao,Nan Sang,Liang-Hong Guo Environ. Sci.: Nano 2021 8 527
4. Insights into carbon nanotube-assisted electro-oxidation of polycyclic aromatic hydrocarbons for mediated bioelectrocatalysis

Paulo Henrique M. Buzzetti,Pierre-Yves Blanchard,Emerson Marcelo Girotto,Yuta Nishina,Serge Cosnier,Alan Le Goff,Michael Holzinger Chem. Commun. 2021 57 8957
5. Effect of the blocked-sites phenomenon on the heterogeneous reaction of pyrene with N2O5/NO3/NO2

Peng Zhang,Wanqi Sun,Bo Yang,Jinian Shu,Liang Dong RSC Adv. 2016 6 10358
6. Synthesis of diverse heterocyclic frameworks using cyclopentadienones via the Diels–Alder strategy

Jayachandran Karunakaran,Huibin Qiu,Ekambaram Balaraman Org. Chem. Front. 2021 8 5608
7. 493. Thiyl radicals. Part IV. Reactions, catalysed by ferrous ion, of polycyclic aromatic hydrocarbons with t-butyl hydroperoxide and mercapto-compounds

A. L. J. Beckwith,Beng See Low J. Chem. Soc. 1964 2571
8. Formation of environmentally persistent free radicals from the heterogeneous reaction of ozone and polycyclic aromatic compounds

Cuyler K. Borrowman,Shouming Zhou,Timothy E. Burrow,Jonathan P. D. Abbatt Phys. Chem. Chem. Phys. 2016 18 205
9. Oxidation and adduct formation of xenobiotics in a microfluidic electrochemical cell with boron doped diamond electrodes and an integrated passive gradient rotation mixer

Floris T. G. van den Brink,Tina Wigger,Liwei Ma,Mathieu Odijk,Wouter Olthuis,Uwe Karst,Albert van den Berg Lab Chip 2016 16 3990
10. Laser flash photolysis study of the triplet reactivity of β-lapachones

José Carlos Netto-Ferreira,Bauer Bernardes,Aurelio Baird Buarque Ferreira,Miguel ángel Miranda Photochem. Photobiol. Sci. 2008 7 467

1785-51-9 (1,6-Pyrenedione) Related Products

Recommended suppliers

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.chem960.com/company/190540/

Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan brilliant Technology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/